Cas no 65320-93-6 (1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide)
65320-93-6 structure
Product Name:1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide
CAS No:65320-93-6
MF:C20H19I2N3O3
MW:603.19210934639
CID:1685476
PubChem ID:135869264
Update Time:2025-04-21
1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide Chemical and Physical Properties
Names and Identifiers
-
- 1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide
- [(E)-[1-[(4-benzoylpyridin-1-ium-1-yl)methoxymethyl]pyridin-2-ylidene]methyl]-oxoazanium,diiodide
- Pyridinium, 4'-benzoyl-2-formyl-1,1'-(oxydimethylene)di-, diiodide, 2-oxime
- 1-((((4-Benzoyl)pyridinio)methoxy)methyl)-2-((hydroxyimino)methyl)pyridinium diiodide
- SCHEMBL11642538
- BDB-26
- 4'-Benzoyl-2-formyl-1,1'-(oxydimethylene)dipyridinium diiodide 2-oxime
- 65320-93-6
- Pyridinium, 1-((((4-benzoyl)pyridinio)methoxy)methyl)-2-((hydroxyimino)methyl)-, diiodide
-
- Inchi: 1S/C20H18N3O3.2HI/c24-20(17-6-2-1-3-7-17)18-9-12-22(13-10-18)15-26-16-23-11-5-4-8-19(23)14-21-25;;/h1-14H,15-16H2;2*1H/q+1;;/p-1
- InChI Key: TVVATEATILMVPW-UHFFFAOYSA-M
- SMILES: [I-].[I-].O(C[N+]1C=CC=CC=1/C=N/O)C[N+]1C=CC(C(C2C=CC=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 583.802
- Monoisotopic Mass: 602.95159g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 457
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 64.59
1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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